Cas no 156098-99-6 (5,6-Benzofurandiol, 2-(3,5-dihydroxyphenyl)-)

• Product Name: 5,6-Benzofurandiol, 2-(3,5-dihydroxyphenyl)-
• CAS No: 156098-99-6
• MF: C₁₄H₁₀O₅
• MW: 258.23
• CID: 227923
• PubChem ID: 90703276
• Update Time: 2024-03-01

5,6-Benzofurandiol, 2-(3,5-dihydroxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 5,6-Benzofurandiol,2-(3,5-dihydroxyphenyl)-
• 2-(3,5-Dihydroxyphenyl)-5,6-dihydroxybenzofuran
• BDBM50083072
• 2-(3,5-Dihydroxyphenyl)-5,6-benzofurandiol, 9CI
• 2-(3',5'-dihydroxyphenyl)-5,6-dihydroxybenzofuran
• CID 90703276
• 5,6-Benzofurandiol, 2-(3,5-dihydroxyphenyl)-
• 2-(3,5-Dihydroxyphenyl)-5,6-benzofurandiol
• CHEMBL3422850
• DTXSID301268597
• Alfafuran
• 156098-99-6

• Inchi： 1S/C14H10O5/c15-9-1-7(2-10(16)5-9)13-4-8-3-11(17)12(18)6-14(8)19-13/h1-6,15-18H
• InChI Key： FDARKUSEVNCTHK-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=CC=2C=C1C1C=C(C=C(C=1)O)O)O)O

Computed Properties

• Exact Mass: 258.05282342g/mol
• Monoisotopic Mass: 258.05282342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 94.1
• XLogP3: 2.6

Experimental Properties

• Density: 1.561±0.06 g/cm3(Predicted)
• Boiling Point: 415.2±35.0 °C(Predicted)
• pka: 8.88±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids